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Compound of Interest

Compound Name: (1S,3R)-Gne-502

Cat. No.: B12394242 Get Quote

Researchers and drug development professionals handling (1S,3R)-Gne-502, a potent and

orally active estrogen receptor (ER) degrader used in breast cancer research, must adhere to

strict disposal protocols to ensure laboratory safety and environmental protection.[1][2][3] This

guide provides essential, step-by-step procedures for the proper disposal of (1S,3R)-Gne-502
in various forms, including solid waste, liquid solutions, and contaminated laboratory supplies.

Chemical and Physical Properties
A summary of the key properties of (1S,3R)-Gne-502 is provided in the table below.

Understanding these characteristics is crucial for safe handling and storage.

Property Value

CAS Number 1953134-16-1

Molecular Formula C₂₅H₃₀FN₃O₃S

Molecular Weight 471.59 g/mol

Storage (Powder) -20°C for up to 3 years

Storage (Solvent) -80°C for up to 1 year
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As a potent research compound, (1S,3R)-Gne-502 and any materials that have come into

contact with it should be treated as hazardous chemical waste. Disposal must comply with all

local, state, and federal regulations.

Step 1: Waste Segregation and Collection

Solid Waste: Collect unused or expired (1S,3R)-Gne-502 powder in its original container or a

clearly labeled, sealed container. This container should be designated for hazardous

chemical waste.

Liquid Waste: Solutions containing (1S,3R)-Gne-502, such as those dissolved in DMSO,

should be collected in a dedicated, sealed, and clearly labeled waste container.[2][4] Do not

mix with other solvent waste unless compatibility has been confirmed.

Contaminated Labware: All disposable items that have come into contact with (1S,3R)-Gne-
502, including pipette tips, gloves, vials, and bench paper, must be collected in a designated,

sealed hazardous waste bag or container.

Step 2: Labeling

All waste containers must be clearly labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "(1S,3R)-Gne-502"

The concentration and solvent (for liquid waste)

The date of accumulation

The name of the principal investigator or laboratory contact

Step 3: Storage of Waste

Store all (1S,3R)-Gne-502 waste in a designated, secure area away from general laboratory

traffic. This area should be clearly marked as a hazardous waste accumulation site. Ensure

that the storage conditions are appropriate to prevent any reaction or degradation of the waste.
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Step 4: Disposal

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office. EHS will ensure that the waste is transported to

a licensed hazardous waste disposal facility. It is against the law for unauthorized personnel to

dispose of regulated substances.[5]

Experimental Protocols
While specific experimental protocols for (1S,3R)-Gne-502 are not detailed in the provided

search results, its use in a WT MCF7 tumor xenograft mouse model at doses of 10, 30, and

100 mg/kg has been noted.[2] Researchers developing protocols should consult relevant

literature, such as the work by Zbieg JR, et al., for detailed methodologies.[1][2]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

(1S,3R)-Gne-502 waste.
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Start: (1S,3R)-Gne-502 Waste Generated

Identify Waste Type

Solid (Powder)

Solid

Liquid (Solution)

Liquid

Contaminated Labware

Contaminated

Collect in a sealed,
labeled hazardous waste container.

Collect in a sealed,
labeled hazardous liquid waste container.

Collect in a sealed,
labeled hazardous waste bag/container.

Store in designated
hazardous waste accumulation area.

Arrange for pickup by
Environmental Health & Safety (EHS).

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for (1S,3R)-Gne-502 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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